Cas no 89534-22-5 (5-(methylsulfanyl)pentan-2-one)

• Product Name: 5-(methylsulfanyl)pentan-2-one
• CAS No: 89534-22-5
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 711889
• PubChem ID: 15733859
• Update Time: 2025-06-12

5-(methylsulfanyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,5-(methylthio)-
• 2-Pentanone, 5-(methylthio)- (7CI,9CI)
• 5-(methylsulfanyl)pentan-2-one

• Inchi： 1S/C6H12OS/c1-6(7)4-3-5-8-2/h3-5H2,1-2H3
• InChI Key： HCUNIMILPJJQES-UHFFFAOYSA-N
• SMILES： CC(=O)CCCSC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(methylsulfanyl)pentan-2-one

5-(Methylsulfanyl)pentan-2-one: An Overview of Its Properties, Applications, and Recent Research

5-(Methylsulfanyl)pentan-2-one, with the CAS number 89534-22-5, is a versatile organic compound that has garnered significant attention in various fields, including organic synthesis, pharmaceutical research, and material science. This compound is characterized by its unique molecular structure, which includes a methylsulfanyl group and a ketone functional group. These features contribute to its diverse chemical properties and potential applications.

The chemical formula of 5-(methylsulfanyl)pentan-2-one is C₆H₁₂OS. It is a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it suitable for a wide range of chemical reactions and processes. The molecular weight of 5-(methylsulfanyl)pentan-2-one is approximately 124.19 g/mol.

In the realm of organic synthesis, 5-(methylsulfanyl)pentan-2-one serves as a valuable building block for the synthesis of more complex molecules. Its reactivity stems from the presence of the ketone and methylsulfanyl groups, which can participate in various chemical transformations. For instance, the ketone group can undergo nucleophilic addition reactions, while the methylsulfanyl group can be oxidized to form sulfoxides or sulfones. These properties make 5-(methylsulfanyl)pentan-2-one an attractive starting material for the synthesis of pharmaceutical intermediates and fine chemicals.

In pharmaceutical research, 5-(methylsulfanyl)pentan-2-one has been explored for its potential therapeutic applications. Recent studies have investigated its biological activities and pharmacological properties. One notable area of research is its potential as an antimicrobial agent. Studies have shown that compounds containing sulfur functionalities, such as the methylsulfanyl group in 5-(methylsulfanyl)pentan-2-one, can exhibit potent antimicrobial activity against a variety of pathogens. This property makes it a promising candidate for the development of new antimicrobial drugs.

Beyond its antimicrobial properties, 5-(methylsulfanyl)pentan-2-one has also been studied for its potential as a precursor in the synthesis of bioactive molecules. For example, researchers have used this compound to synthesize derivatives with anti-inflammatory and analgesic properties. These derivatives have shown promising results in preclinical studies, suggesting their potential for further development into therapeutic agents.

In material science, 5-(methylsulfanyl)pentan-2-one has found applications in the synthesis of functional materials. Its unique chemical structure allows it to be incorporated into polymers and other materials to impart specific properties. For instance, the presence of the methylsulfanyl group can enhance the thermal stability and mechanical strength of polymers. Additionally, the ketone functionality can be used to introduce cross-linking sites or reactive groups that enable further functionalization.

The environmental impact of chemicals is an important consideration in their development and use. Recent studies have focused on assessing the environmental fate and toxicity of compounds like 5-(methylsulfanyl)pentan-2-one. Preliminary data suggest that this compound has low toxicity and minimal environmental impact when used under controlled conditions. However, ongoing research is necessary to fully understand its long-term effects on ecosystems.

In conclusion, 5-(methylsulfanyl)pentan-2-one (CAS No. 89534-22-5) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and material science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for various industrial and scientific endeavors. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing these fields.